Cas no 763074-76-6 (Tert-butyl 3-amino-3-cyclopentylpropanoate)

• Product Name: Tert-butyl 3-amino-3-cyclopentylpropanoate
• CAS No: 763074-76-6
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6787713
• PubChem ID: 165897902
• Update Time: 2025-06-15

Tert-butyl 3-amino-3-cyclopentylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-990641
• 763074-76-6
• tert-butyl 3-amino-3-cyclopentylpropanoate
• Tert-butyl 3-amino-3-cyclopentylpropanoate

• Inchi： 1S/C12H23NO2/c1-12(2,3)15-11(14)8-10(13)9-6-4-5-7-9/h9-10H,4-8,13H2,1-3H3
• InChI Key： QUADKOMTEMXIRM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC(C1CCCC1)N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-cyclopentylpropanoate

Comprehensive Analysis of Tert-butyl 3-amino-3-cyclopentylpropanoate (CAS No. 763074-76-6): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, Tert-butyl 3-amino-3-cyclopentylpropanoate (CAS No. 763074-76-6) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often referred to by its systematic name or CAS number, is a tert-butyl ester derivative featuring a cyclopentyl group and an amino functional group. Its molecular formula, C₁₂H₂₃NO₂, highlights its potential as a building block in synthetic chemistry, particularly in the development of bioactive molecules and specialty chemicals.

The growing interest in 3-amino-3-cyclopentylpropanoate derivatives is closely tied to their role in drug discovery and agrochemical research. Recent trends in AI-driven molecular design and green chemistry have further amplified the demand for such intermediates. Researchers are increasingly exploring sustainable synthesis routes for compounds like Tert-butyl 3-amino-3-cyclopentylpropanoate, aligning with global initiatives to reduce environmental impact. Questions such as "How to optimize the yield of 763074-76-6?" or "What are the alternatives to traditional catalysts for this compound?" frequently appear in scientific forums, reflecting the compound's relevance.

From a structural perspective, the cyclopentyl moiety in Tert-butyl 3-amino-3-cyclopentylpropanoate contributes to its stereochemical complexity, making it valuable for asymmetric synthesis. The tert-butyl ester group offers stability under various reaction conditions, while the amino functionality allows for further derivatization. These features have led to its use in peptide mimetics and small-molecule drug candidates, particularly in therapeutic areas like neurology and metabolic disorders. Industry reports suggest a rising CAGR for similar chiral intermediates, driven by advancements in personalized medicine.

Analytical techniques for characterizing CAS No. 763074-76-6 typically include NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Recent publications emphasize the importance of process optimization to minimize byproducts, addressing common queries like "How to improve the scalability of Tert-butyl 3-amino-3-cyclopentylpropanoate production?" Additionally, regulatory compliance with REACH and ICH guidelines remains a critical consideration for manufacturers, especially when targeting international markets.

In conclusion, Tert-butyl 3-amino-3-cyclopentylpropanoate represents a compelling case study in modern synthetic chemistry. Its intersection with high-value pharmaceuticals, catalysis innovation, and environmentally friendly processes positions it as a compound of enduring significance. As research continues to uncover novel applications, its CAS number (763074-76-6) will likely remain a focal point in academic and industrial discussions.